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Compound of Interest

Compound Name: WAY-309236

Cat. No.: B10809174 Get Quote

Essential Safety and Logistical Information for the Disposal of Research Compound WAY-
309236

Given the limited availability of specific safety and disposal information for the research

compound WAY-309236, a conservative approach to its disposal is paramount. This guide

provides a procedural framework for the safe handling and disposal of WAY-309236, treating it

as a potentially hazardous substance in accordance with standard laboratory safety practices.

The following procedures are based on general principles for the disposal of research

chemicals of unknown toxicity and should be conducted in conjunction with your institution's

specific environmental health and safety (EHS) guidelines.

Chemical and Physical Properties
A summary of the known properties of WAY-309236 is presented below. This information is

crucial for safe handling and for determining appropriate disposal pathways.
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Property Value

CAS Number 690697-43-9

Molecular Formula C₁₉H₁₆N₄O₂

Molecular Weight 332.36 g/mol

Form Solid

Solubility ≥ 64 mg/mL in DMSO

Storage 4°C, protect from light[1]

Experimental Protocols: Disposal Procedure
The following step-by-step protocol should be followed for the disposal of WAY-309236 and any

contaminated materials.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields (or

goggles), and chemical-resistant gloves (nitrile or neoprene).

2. Waste Segregation and Collection:

Solid Waste: Collect un-used or expired solid WAY-309236 in a dedicated, clearly labeled

hazardous waste container. The container should be made of a compatible material (e.g.,

polyethylene) and have a secure lid.

Contaminated Materials: Any materials that have come into contact with WAY-309236, such

as pipette tips, weighing paper, and contaminated gloves, should be disposed of in the same

solid hazardous waste container.

Solutions: Solutions of WAY-309236 (e.g., in DMSO) should be collected in a dedicated

liquid hazardous waste container. Do not mix with other solvent waste streams unless

approved by your institution's EHS department. The container should be clearly labeled with

the full chemical name and the solvent used.
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3. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"WAY-309236," and the approximate quantity. Include any solvents present in liquid waste

containers.

4. Storage of Waste:

Store the sealed hazardous waste containers in a designated, well-ventilated satellite

accumulation area away from incompatible materials.

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department. Do not attempt to dispose of WAY-309236 down the drain or in regular trash.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of WAY-
309236.
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Start: WAY-309236 Waste Generation

Is the waste solid or liquid?
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Arrange for EHS pickup and disposal
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Caption: Decision workflow for the proper disposal of WAY-309236.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10809174#way-309236-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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